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Compound of Interest

Compound Name: IRBP (1-20), human

Cat. No.: B15604671 Get Quote

For researchers, scientists, and drug development professionals working with the human

Interphotoreceptor Retinoid-Binding Protein fragment 1-20 (IRBP (1-20)), adherence to strict

safety and handling protocols is paramount to ensure a safe laboratory environment and the

integrity of experimental data. While IRBP (1-20) is not classified as a hazardous substance

under the Globally Harmonized System (GHS), it is prudent to handle it with caution, as the

toxicological properties have not been thoroughly investigated.[1][2] This guide provides

essential, immediate safety and logistical information, including operational and disposal plans.

Personal Protective Equipment (PPE) and
Engineering Controls
The primary defense against accidental exposure to synthetic peptides like IRBP (1-20) is the

consistent and correct use of Personal Protective Equipment (PPE) and appropriate

engineering controls.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications and Use

Hand Protection
Chemical-resistant disposable

gloves

Nitrile gloves are a standard

and suitable option.[3] Gloves

should be changed

immediately if they become

contaminated or torn.[3]

Eye Protection Safety glasses or goggles

Mandatory to protect against

accidental splashes,

particularly when reconstituting

lyophilized powder.[3]

Body Protection Laboratory coat or apron

Should be worn over standard

clothing to protect the skin and

personal attire from spills.[3]

Respiratory Protection
Fume hood or biosafety

cabinet

Recommended when handling

the lyophilized powder form of

the peptide to prevent

inhalation, as the fine powder

can easily become airborne.[3]

Local exhaust ventilation is

required where solids are

handled as powders.[1]

Operational Handling and Storage
Proper handling and storage are critical for minimizing exposure risk and maintaining the

stability of IRBP (1-20).

Handling Procedures:

Review Safety Data Sheet (SDS): Before working with IRBP (1-20), thoroughly review its

specific Safety Data Sheet.[3]

Designated Work Area: All handling of the peptide should be confined to a designated, clean,

and organized laboratory bench or area.[3]
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Avoid Cross-Contamination: Use sterile, fresh equipment (e.g., pipette tips, vials) for each

peptide or experimental step.[3]

Equilibration: Before opening, allow the lyophilized peptide to equilibrate to room

temperature in a desiccator to prevent moisture absorption.[4]

Storage Conditions:

Long-term Storage: For long-term stability, lyophilized IRBP (1-20) should be stored at -20°C

or, preferably, -80°C in a sealed container with a desiccant.[5][6]

Reconstituted Solutions: Once in solution, it is best to prepare aliquots to avoid repeated

freeze-thaw cycles.[3]

First Aid and Spill Response
In the event of exposure or a spill, immediate and appropriate action is necessary.

First Aid Measures:

Eye Contact: Immediately flush eyes with fresh running water for at least 15 minutes, holding

the eyelids open.[1][2] Seek medical attention if pain persists.[1]

Skin Contact: Wash the affected area with soap and copious amounts of water.[2] Remove

any contaminated clothing.[7]

Inhalation: If dust is inhaled, move the individual to fresh air.[1] Encourage the patient to blow

their nose to clear the breathing passage.[1] If discomfort continues, seek medical attention.

[1]

Ingestion: If swallowed, rinse the mouth with water, provided the person is conscious.[1][7]

Do not induce vomiting.[1][8] Seek medical advice.[1]

Spill and Leak Procedures:

Wear appropriate protective clothing and equipment.[7]

For powdered spills, sweep up the material and place it in a closed container for disposal.[7]
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For liquid spills, absorb the material with sand or vermiculite and place it in a closed

container for disposal.[7]

Ventilate the area and thoroughly wash the spill site after the material has been collected.[7]

Disposal Plan
The disposal of IRBP (1-20) and any contaminated materials must comply with local, state, and

federal regulations.

Waste Segregation: All used vials, contaminated PPE, and chemical waste should be

collected in designated and properly labeled hazardous waste containers.[3]

Institutional Protocols: Coordinate with your institution's Environmental Health & Safety

(EH&S) department for compliant disposal through a licensed hazardous waste contractor.[3]

Environmental Protection: Prevent the peptide from entering drains or the environment.[8]

Workflow for Safe Handling and Disposal of IRBP (1-
20)
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Safe Handling and Disposal Workflow for IRBP (1-20)
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Caption: Workflow for safe handling and disposal of IRBP (1-20).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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